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Compound of Interest

Compound Name: Diclosulam

Cat. No.: B129774 Get Quote

An In-depth Technical Guide to Diclosulam (CAS Number 145701-21-9)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the scientific data available for

Diclosulam (CAS: 145701-21-9), a triazolopyrimidine sulfonanilide herbicide. It includes

detailed information on its physicochemical properties, mechanism of action, environmental

fate, toxicology, and the analytical methods used for its detection.

Physicochemical Properties
Diclosulam is a white to off-white crystalline powder with low aqueous solubility.[1][2] It is

formulated as a water-dispersible granule for application.[3]
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Property Value Reference

CAS Number 145701-21-9 [1]

Molecular Formula C₁₃H₁₀Cl₂FN₅O₃S [4][5]

Molecular Weight 406.22 g/mol [4][5]

Appearance
White to off-white crystalline

powder/solid
[1]

Melting Point 218-221 °C [6]

pKa 4.25 (Predicted) [1]

Solubility

Slightly soluble in water.

Slightly soluble in Acetone,

DMSO, Ethyl Acetate.

[1][4]

Storage Temperature 0-6°C; -20°C [1][4]

Mechanism of Action
Diclosulam's herbicidal activity stems from its role as an inhibitor of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][7][8] This enzyme is

critical for the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—in

plants.[7][9]

The inhibition of ALS disrupts protein synthesis, which halts cell division and plant growth,

ultimately leading to the death of susceptible weeds.[7][10] Diclosulam is absorbed by both

the roots and foliage and translocates to the growing points of the plant.[2][8] Crop selectivity,

such as in soybeans, is achieved through rapid metabolic detoxification of the herbicide into

less phytotoxic forms, preventing lethal concentrations from reaching the ALS enzyme.[7][11]
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Sample Preparation

HPLC Analysis

Quantification

1. Collect 50g Soil Sample

2. Add 150mL Acidic
Acetonitrile (9:1)

3. Shake for 30 min

4. Filter Extract

5. Inject Sample into
C18 RP-HPLC Column

Cleaned Extract

6. Elute with Acetonitrile:
0.1% H₃PO₄ (40:60)

7. Detect at 204 nm (PDA)

9. Integrate Peak Area

Chromatogram

8. Generate Calibration Curve
from Standards

10. Calculate Residue
Concentration

Final Result
(Residue Level)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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